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Compound of Interest

Compound Name: 5-(3'-Hydroxybenzyl)hydantoin

CAS No.: 216956-20-6

Cat. No.: B016291

Get Quote

Executive Summary & Chemical Profile[1]
5-(3'-Hydroxybenzyl)hydantoin (CAS: 216956-20-6) is a specialized organic intermediate,

often utilized in the synthesis of pharmaceutical metabolites (specifically related to phenytoin

derivatives).[1] Unlike common bulk solvents, this compound presents a dual-hazard profile:

the hydantoin ring implies potential biological activity (neurological modulation), while the

phenolic moiety introduces acidity and potential for oxidative coupling.

Proper disposal is not merely a regulatory box-checking exercise; it is an environmental

imperative. Hydantoins are chemically stable and can persist in aquatic environments if

improperly discharged. This guide provides a self-validating workflow to ensure zero-discharge

compliance.
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Property Specification

Chemical Name 5-(3'-Hydroxybenzyl)hydantoin

CAS Number 216956-20-6

Molecular Formula C₁₀H₁₀N₂O₃

Molecular Weight 206.20 g/mol

Physical State Solid (typically off-white powder)

Solubility DMSO, Methanol; sparingly soluble in water

Primary Hazards
Acute Toxicity (Oral), Skin/Eye Irritant, Aquatic

Toxicity (Potential)

Hazard Analysis & Segregation Logic
Before disposal, you must characterize the waste stream. This compound is not typically

classified as P-listed (acutely toxic) or U-listed (toxic) under US EPA RCRA regulations by

specific name, but it must be managed as Hazardous Chemical Waste due to its toxicological

profile.

The "Why" Behind the Protocol
Phenolic Acidity: The hydroxyl group on the benzyl ring makes this compound weakly acidic.

It should not be mixed with strong oxidizers (e.g., nitric acid, perchlorates) in waste

containers, as phenols can undergo exothermic oxidation.

Hydantoin Stability: The imidazolidine-2,4-dione ring is thermally stable. Standard

autoclaving is ineffective for destruction. High-temperature incineration is the only validated

method for complete mineralization.

Biological Activity: As a structural analogue to anticonvulsants, it must be prevented from

entering municipal water systems to avoid "pharmaceuticals in the environment" (PIE)

contamination.

Disposal Workflow (Step-by-Step)
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Phase A: Waste Characterization & Segregation
Do NOT dispose of this chemical down the drain or in regular trash.

Scenario 1: Pure Solid Waste

Collect in a dedicated Solid Organic Waste container.

Container Type: Wide-mouth HDPE (High-Density Polyethylene) or Amber Glass jar.

Labeling: "Hazardous Waste - Solid Organic - Toxic/Irritant."[1]

Scenario 2: Solution Waste (e.g., dissolved in DMSO/Methanol)[1]

Segregate into Non-Halogenated Organic Solvent waste.

Note: If dissolved in water/buffer, check pH. If neutral (pH 5-9), it may go into "Aqueous

Organic Waste." If acidic/basic, neutralize or classify as "Corrosive Aqueous Waste"

depending on the solvent matrix.

Phase B: Operational Disposal Protocol
Step 1: Personal Protective Equipment (PPE) Setup

Hands: Nitrile gloves (double-gloving recommended for solutions >10 mM).

Eyes: Chemical splash goggles.

Respiratory: N95 particulate respirator or work inside a certified fume hood (essential for

powders to prevent inhalation).

Step 2: Transfer & Stabilization
Place the waste container in a secondary containment tray.

Using a chemically resistant spatula (for solids) or funnel (for liquids), transfer the material.

Wipe Down: Wipe the exterior of the container and the tools with a methanol-dampened

wipe. Dispose of the wipe in the same solid waste container.
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Secure: Cap the container tightly. Do not leave funnels in open bottles.

Step 3: Labeling & Documentation
Attach a hazardous waste tag with the following constituents listed clearly:

5-(3'-Hydroxybenzyl)hydantoin (<1% or actual concentration)[1][2]

Solvent Name (if applicable, e.g., DMSO >99%)

Hazard Checkboxes: [x] Toxic [x] Irritant[1]

Visualizing the Decision Matrix
The following diagram outlines the logical flow for determining the correct waste stream based

on the physical state of the material.
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Waste Generation:
5-(3'-Hydroxybenzyl)hydantoin

Determine Physical State

Pure Solid / Powder

Solid

Solution / Mixture

Liquid

Stream A:
Solid Hazardous Waste

(Non-Halogenated)

Identify Solvent Matrix

Organic Solvent
(DMSO, MeOH, EtOH)

Organic

Aqueous Buffer
(Water, PBS)

Aqueous

Stream B:
Non-Halogenated
Organic Solvents

Stream C:
Aqueous Toxic Waste

(Do NOT Drain)

Final Fate:
High-Temp Incineration
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Figure 1: Decision tree for segregating hydantoin-based waste streams to ensure compliance

with incineration protocols.

Emergency Procedures (Spill Management)
In the event of a spill, immediate containment prevents area contamination.

Spill Type Immediate Action Cleanup Protocol

Dry Powder

Isolate: Stop airflow (close

hood sash or turn off fans) to

prevent dust dispersion.

1.[1] Cover with wet paper

towels to suppress dust.2.

Scoop into a bag using a

dustpan.3. Wipe area with

soap/water.4.[3][4] Dispose of

all materials as Solid

Hazardous Waste.

Liquid Solution

Contain: Use absorbent pads

or vermiculite to dike the spill.

[1]

1. Absorb liquid completely.2.

Place saturated absorbents in

a sealed bag.3. Label as

"Debris contaminated with

Hydantoin."4. Dispose as

Hazardous Waste.

First Aid Context:

Eye Contact: Rinse immediately with water for 15 minutes.[3] The phenol group can cause

irritation.

Skin Contact: Wash with soap and water. Do not use ethanol (may increase absorption).

Regulatory Framework & Compliance
While specific EPA waste codes are determined by the concentration and mixture, the following

guidelines apply to 5-(3'-Hydroxybenzyl)hydantoin:

RCRA Classification: If not a specific P/U listed waste, it defaults to a Characteristic Waste if

it exhibits toxicity, or simply Non-Regulated Hazardous Waste (depending on state
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interpretation). However, best practice dictates treating it as Hazardous.

Sewer Ban: Under 40 CFR 403 (General Pretreatment Regulations), introducing compounds

with potential biological toxicity into POTW (Publicly Owned Treatment Works) is prohibited.

Destruction Standard: The preferred method is incineration at a permitted TSD (Treatment,

Storage, and Disposal) facility to ensure thermal decomposition of the hydantoin ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b016291/docs#5-3-hydroxybenzyl-hydantoin-
operational-guide-for-safe-handling-disposal-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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